![molecular formula C19H23N3O2 B5038621 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine](/img/structure/B5038621.png)
1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine, also known as 4-EBP, is a piperazine derivative that has gained attention in the scientific community due to its potential applications in the field of neuroscience. This compound has been shown to have a high affinity for the dopamine D3 receptor, which makes it a promising candidate for the development of new drugs for the treatment of drug addiction and other neurological disorders.
Mechanism of Action
The mechanism of action of 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine involves its binding to the dopamine D3 receptor. This binding results in the inhibition of dopamine release, which is thought to be a key factor in addiction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have a high affinity for the dopamine D3 receptor, which suggests that it may have potential as a treatment for addiction and other neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine in lab experiments is its high affinity for the dopamine D3 receptor, which makes it a promising candidate for the development of new drugs. However, one limitation is that its effects on other receptors and neurotransmitters are not well understood, which makes it difficult to predict its overall effects on the brain.
Future Directions
There are many future directions for research on 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine. One area of research could be the development of new drugs for the treatment of addiction and other neurological disorders. Another area of research could be the study of its effects on other receptors and neurotransmitters in the brain. Additionally, further research could be done to understand its potential side effects and limitations.
Synthesis Methods
The synthesis of 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine involves the reaction of 4-nitrobenzyl chloride with 1-(4-ethylphenyl)piperazine in the presence of a base such as potassium carbonate. The resulting compound is then purified through various techniques such as column chromatography or recrystallization.
Scientific Research Applications
The potential applications of 1-(4-ethylbenzyl)-4-(4-nitrophenyl)piperazine in scientific research are vast. One of the most promising areas of research is in the development of new drugs for the treatment of drug addiction. Studies have shown that this compound has a high affinity for the dopamine D3 receptor, which is involved in the reward pathway of the brain and has been implicated in addiction.
properties
IUPAC Name |
1-[(4-ethylphenyl)methyl]-4-(4-nitrophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2/c1-2-16-3-5-17(6-4-16)15-20-11-13-21(14-12-20)18-7-9-19(10-8-18)22(23)24/h3-10H,2,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRAODWCOMXEVKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.